2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide physical and chemical properties
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide Executive Summary In modern medicinal chemistry and agrochemical development, dihaloarene scaffolds e...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
Executive Summary
In modern medicinal chemistry and agrochemical development, dihaloarene scaffolds equipped with sulfonamide moieties serve as highly versatile building blocks. 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (CAS: 1872668-76-2) is a premier example of such a scaffold[1]. By strategically positioning a weaker carbon-bromine bond alongside a stronger carbon-chlorine bond, this molecule allows researchers to perform orthogonal, late-stage functionalizations. As a Senior Application Scientist, I have structured this guide to move beyond basic properties, detailing the mechanistic causality behind its reactivity, self-validating experimental workflows, and analytical benchmarks.
Molecular Identity & Physicochemical Profiling
Understanding the baseline physicochemical properties of this compound is critical for predicting its behavior in both synthetic workflows and biological assays. The
N
-ethyl substitution increases the lipophilicity of the sulfonamide while retaining a single hydrogen-bond donor, a key feature for target-protein interactions.
Secondary site; requires harsh conditions for activation[3].
Mechanistic Chemical Reactivity & Orthogonal Functionalization
The true synthetic value of 2-bromo-4-chloro-
N
-ethylbenzene-1-sulfonamide lies in its chemoselectivity .
The Causality of Orthogonal Coupling:
The thermodynamic difference between the C-Br bond (~81 kcal/mol) and the C-Cl bond (~96 kcal/mol) creates a reactivity gradient[3]. When exposed to a standard Palladium(0) catalyst (e.g.,
Pd(PPh3)4
) at mild temperatures, oxidative addition occurs exclusively at the C2-bromo position. The C4-chloro position acts as a silent spectator, preserving a synthetic handle for subsequent, more demanding transformations (such as a Buchwald-Hartwig amination using electron-rich ligands like XPhos or BrettPhos).
The Role of the Sulfonamide pKa:
The secondary
N
-ethyl sulfonamide proton has a pKa of approximately 10[2]. This is a critical mechanistic parameter. If a strong base (e.g.,
NaOtBu
) is used during cross-coupling, the sulfonamide will deprotonate. The resulting anionic nitrogen can coordinate with the palladium center, poisoning the catalytic cycle or leading to competitive
N
-arylation. Therefore, mild inorganic bases (like
K2CO3
or
Cs2CO3
) are strictly mandated to maintain the integrity of the sulfonamide group during C-C bond formation.
Caption: Orthogonal cross-coupling strategy leveraging C-Br and C-Cl bond dissociation energy differences.
Experimental Workflows
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.
Protocol A: Synthesis of the Core Scaffold
This protocol details the nucleophilic acyl substitution of 2-bromo-4-chlorobenzenesulfonyl chloride with ethylamine[4].
Step-by-Step Methodology:
Preparation: Dissolve 2-bromo-4-chlorobenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) at a concentration of 0.2 M.
Temperature Control (Causality): Cool the reaction flask to 0 °C using an ice bath. Why? Sulfonylation is highly exothermic. Cooling controls the reaction rate, preventing the formation of bis-alkylated byproducts and suppressing hydrolysis from trace ambient moisture.
Nucleophile Addition: Add ethylamine (2.0 M in THF, 2.5 eq) dropwise over 15 minutes. The excess ethylamine acts as both the nucleophile and the acid scavenger (base) for the generated HCl.
Propagation & Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Validate completion via TLC (Hexanes:EtOAc 3:1); the highly UV-active sulfonyl chloride starting material should disappear.
Workup: Quench with 1M aqueous HCl to neutralize excess ethylamine. Extract the organic layer, wash with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure to yield the pure product.
Caption: Synthesis workflow of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide via sulfonylation.
Reagent Assembly: In an oven-dried Schlenk flask, combine 2-bromo-4-chloro-
N
-ethylbenzene-1-sulfonamide (1.0 eq), an arylboronic acid (1.1 eq), and
K2CO3
(2.5 eq).
Solvent & Degassing (Causality): Add a 4:1 mixture of 1,4-Dioxane and
H2O
. Sparge the solution with Argon for 15 minutes. Why? Oxygen rapidly oxidizes the active Pd(0) species into an inactive Pd(II) complex, killing the catalytic cycle.
Catalyst Addition: Quickly add
Pd(dppf)Cl2
(0.05 eq) under a positive stream of Argon.
Heating: Heat the mixture to 80 °C for 4 hours.
Self-Validation: Monitor via LC-MS. The reaction is selectively complete when the mass shifts to the coupled product, but the isotopic signature of the remaining chlorine atom (M, M+2 ratio of 3:1) is still perfectly preserved.
Analytical Characterization
A robust self-validating system requires precise analytical benchmarks. When characterizing 2-bromo-4-chloro-
N
-ethylbenzene-1-sulfonamide, the mass spectrometry isotopic pattern is your most definitive diagnostic tool.
LC-MS Isotopic Signature: Because the molecule contains exactly one Bromine (
≈
50:50 ratio of
79Br
to
81Br
) and one Chlorine (
≈
75:25 ratio of
35Cl
to
37Cl
), the exact mass of the protonated species
[M+H]+
(Exact Mass: 296.92) will present a highly distinct 3 : 4 : 1 isotopic cluster at
m/z
298, 300, and 302. Observing this exact cluster instantly validates that both halogens are intact.
What is the CAS registry number for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide, a halogenated aromatic sulfonamide of inte...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide, a halogenated aromatic sulfonamide of interest in medicinal chemistry and synthetic organic chemistry. Due to the limited availability of direct experimental data for this specific substitution pattern, this document outlines a plausible synthetic pathway, predicted physicochemical and spectroscopic properties, and potential applications based on established chemical principles and data from structurally related compounds. This guide is intended to serve as a foundational resource for researchers engaged in the synthesis, characterization, and evaluation of novel sulfonamide derivatives.
Introduction and Compound Identification
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide belongs to the class of N-substituted benzenesulfonamides, a scaffold of significant importance in the pharmaceutical industry.[1] The sulfonamide functional group is a key pharmacophore found in a wide range of therapeutic agents, exhibiting biological activities including antibacterial, anticancer, and anti-inflammatory properties.[2][3] The presence of bromo and chloro substituents on the benzene ring can modulate the compound's lipophilicity, metabolic stability, and binding interactions with biological targets, making it an attractive candidate for drug discovery programs.[4]
Proposed Synthesis Methodology
The synthesis of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide can be logically approached through a two-step process: the formation of the key intermediate, 2-bromo-4-chlorobenzenesulfonyl chloride, followed by its reaction with ethylamine.
Step 1: Synthesis of 2-Bromo-4-chlorobenzenesulfonyl chloride
The synthesis of substituted benzenesulfonyl chlorides can often be achieved from the corresponding anilines via a Sandmeyer-type reaction.[7] In this proposed pathway, 2-bromo-4-chloroaniline would be the starting material. The process involves diazotization of the aniline followed by a sulfochlorination reaction.
Experimental Protocol:
Diazotization: 2-bromo-4-chloroaniline is dissolved in a mixture of concentrated hydrochloric acid and water. The solution is cooled to 0-5 °C. An aqueous solution of sodium nitrite is then added dropwise while maintaining the low temperature to form the diazonium salt.
Sulfochlorination: The resulting diazonium salt solution is added to a solution of sulfur dioxide in acetic acid, with a catalytic amount of a copper(I) salt (e.g., cuprous chloride). This facilitates the decomposition of the diazonium salt and the introduction of the sulfonyl chloride group.
Work-up and Purification: Upon completion of the reaction, the mixture is poured into ice-water, and the crude 2-bromo-4-chlorobenzenesulfonyl chloride is extracted with a suitable organic solvent (e.g., dichloromethane or diethyl ether). The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The crude product can be further purified by vacuum distillation or recrystallization.
Step 2: Synthesis of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
The final step involves the nucleophilic substitution of the chloride on the sulfonyl chloride intermediate with ethylamine.[2] This is a well-established method for the formation of N-substituted sulfonamides.
Experimental Protocol:
Reaction Setup: 2-bromo-4-chlorobenzenesulfonyl chloride is dissolved in an anhydrous aprotic solvent, such as dichloromethane, in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.
Addition of Amine: A solution of ethylamine (in excess, typically 2-3 equivalents) in the same solvent is added dropwise to the cooled sulfonyl chloride solution. A base, such as pyridine or triethylamine, can also be added to scavenge the HCl byproduct.[2]
Reaction and Monitoring: The reaction mixture is stirred at 0 °C for a period and then allowed to warm to room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up and Purification: Once the reaction is complete, the mixture is washed sequentially with dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a wash with saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography.
Synthesis Workflow Diagram
Caption: Proposed two-step synthesis of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide.
Physicochemical Properties
While experimental data for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is not available, the following table presents predicted properties based on its structure and data from analogous compounds.
Property
Predicted Value/Range
Basis of Prediction
Molecular Formula
C₈H₉BrClNO₂S
Based on structure
Molecular Weight
298.58 g/mol
Based on structure
Appearance
White to off-white solid
Typical for sulfonamides
Melting Point
Not available
Expected to be a solid at room temperature
Boiling Point
Not available
Likely to decompose at high temperatures
Solubility
Insoluble in water; soluble in organic solvents (e.g., DCM, ethyl acetate, acetone)
General solubility of sulfonamides
pKa (Sulfonamide N-H)
~10-11
Based on similar N-alkylbenzenesulfonamides
Spectroscopic Characterization
The identity and purity of synthesized 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide can be confirmed through a combination of spectroscopic techniques. The expected data are as follows:
¹H NMR (Proton Nuclear Magnetic Resonance):
Aromatic Protons: The three protons on the benzene ring are expected to appear in the range of δ 7.5-8.0 ppm. Their splitting patterns will be complex due to the substitution pattern.
Ethyl Group Protons: A quartet corresponding to the -CH₂- group adjacent to the nitrogen is expected around δ 3.0-3.3 ppm, and a triplet for the terminal -CH₃ group is expected around δ 1.1-1.3 ppm.
Sulfonamide Proton (N-H): A broad singlet or triplet (depending on coupling to the adjacent CH₂) is expected, and its chemical shift can vary with solvent and concentration.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 120-145 ppm), including carbons attached to bromine, chlorine, and the sulfonyl group.
Ethyl Group Carbons: Two signals are expected in the aliphatic region for the -CH₂- (around δ 43 ppm) and -CH₃ (around δ 15 ppm) carbons.
IR (Infrared) Spectroscopy:
N-H Stretch: A characteristic absorption band around 3300-3200 cm⁻¹.
S=O Stretches: Two strong absorption bands for the asymmetric and symmetric stretching of the sulfonyl group, typically around 1350-1320 cm⁻¹ and 1170-1150 cm⁻¹, respectively.
Aromatic C-H and C=C Stretches: Bands in the 3100-3000 cm⁻¹ and 1600-1450 cm⁻¹ regions, respectively.
MS (Mass Spectrometry):
The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. The isotopic pattern of this peak will be characteristic due to the presence of bromine and chlorine atoms.
Common fragmentation patterns would involve the loss of the ethyl group and cleavage of the C-S and S-N bonds.
Spectroscopic Analysis Workflow
Caption: Logical flow for the spectroscopic analysis of the target compound.
Potential Applications in Drug Development
Substituted benzenesulfonamides are a cornerstone in medicinal chemistry.[1] While specific applications for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide have not been reported, its structural features suggest potential utility in several areas:
Enzyme Inhibition: The sulfonamide moiety is a well-known zinc-binding group and is a core component of many enzyme inhibitors, including carbonic anhydrase inhibitors and cyclooxygenase-2 (COX-2) inhibitors.[8][9]
Anticancer Agents: Numerous benzenesulfonamide derivatives have been investigated as potential anticancer agents, targeting various pathways involved in tumor growth and proliferation.[3]
Antimicrobial Agents: The sulfonamide class of drugs historically includes potent antibacterial agents.[2]
Ion Channel Modulators: Substituted benzenesulfonamides have been explored as modulators of voltage-gated sodium channels, with potential applications in the treatment of pain and epilepsy.[10]
The bromine atom on the aromatic ring provides a valuable synthetic handle for further structural modifications through cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the generation of a library of derivatives for structure-activity relationship (SAR) studies.[11]
Safety and Handling
Detailed toxicology data for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is not available. However, based on its structure and the known hazards of its precursors and related compounds, the following precautions should be taken:
Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.
Hazards: The precursor, 2-bromo-4-chlorobenzenesulfonyl chloride, is expected to be corrosive and a lachrymator. Aromatic sulfonamides may cause skin and eye irritation.
Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.
Always consult the Safety Data Sheet (SDS) for the specific reagents used in the synthesis.
Conclusion
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide represents a synthetically accessible molecule with potential for applications in drug discovery and development. This technical guide provides a framework for its synthesis, characterization, and potential utility. While direct experimental data is limited, the proposed methodologies and predicted properties offer a solid foundation for researchers to explore the chemistry and biological activity of this and related compounds.
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide: Material Safety, Synthesis, and Cross-Coupling Applications in Drug Discovery
Executive Summary 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (CAS: 1872668-76-2) is a highly versatile, di-halogenated sulfonamide building block widely utilized in medicinal chemistry and drug discovery[1]. The sulfo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (CAS: 1872668-76-2) is a highly versatile, di-halogenated sulfonamide building block widely utilized in medicinal chemistry and drug discovery[1]. The sulfonamide moiety is a privileged pharmacophore known for its metabolic stability, predictable pharmacokinetics, and potent hydrogen-bonding capabilities. Furthermore, the presence of two distinct halogens (bromine and chlorine) on the aromatic ring provides an orthogonal reactivity profile, enabling chemoselective transition-metal-catalyzed cross-coupling reactions[2]. This whitepaper provides a comprehensive structural profiling, Material Safety Data Sheet (MSDS) overview, and field-proven experimental protocols for its synthesis and downstream functionalization.
Physicochemical Profiling & Structural Dynamics
Understanding the physicochemical properties of 2-bromo-4-chloro-N-ethylbenzene-1-sulfonamide is critical for predicting its behavior in both synthetic workflows and biological systems[1]. The ethyl substitution on the sulfonamide nitrogen increases the lipophilicity of the molecule compared to a primary sulfonamide, which can enhance membrane permeability in drug design.
Table 1: Physicochemical Properties
Property
Specification
Chemical Name
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
CAS Number
1872668-76-2
Molecular Formula
C8H9BrClNO2S
Molecular Weight
298.58 g/mol
Appearance
Solid (typically white to off-white powder)
Structural Class
Halogenated N-alkylbenzenesulfonamide
Material Safety Data Sheet (MSDS) & Handling Protocols
As a halogenated sulfonamide, this compound requires strict adherence to laboratory safety protocols. While specific in vivo toxicity data may be limited, it must be handled under the standard precautions for reactive organic halides and sulfonamides.
Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation (H335).
Personal Protective Equipment (PPE)
Eye/Face Protection: Safety goggles with side-shields conforming to EN166 or ANSI Z87.1.
Skin Protection: Handle with nitrile or neoprene gloves. Inspect gloves prior to use to ensure no micro-tears are present.
Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator when working with the powder outside of a highly ventilated fume hood.
First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.
Skin Contact: Wash immediately with copious amounts of soap and water for at least 15 minutes to prevent dermal absorption.
Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and upper eyelids. Consult a physician.
Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician immediately.
Storage & Stability
Store in a cool, dry, well-ventilated area. Keep the container tightly closed. Protect from moisture and strong oxidizing agents to prevent degradation of the sulfonamide linkage.
Synthetic Methodology & Mechanism
The synthesis of 2-bromo-4-chloro-N-ethylbenzene-1-sulfonamide is typically achieved via a nucleophilic acyl substitution pathway. The precursor, 2-bromo-4-chlorobenzenesulfonyl chloride (CAS: 929281-63-0)[3], serves as a hard electrophile. Ethylamine acts as the nucleophile, attacking the highly polarized sulfur center.
The reaction proceeds through a transient tetrahedral intermediate, followed by the collapse of the intermediate and the expulsion of the chloride leaving group. An auxiliary base (such as triethylamine) is employed to scavenge the generated hydrochloric acid. This is a critical causality in the experimental design: without the acid scavenger, the HCl byproduct would protonate the ethylamine reactant, rendering it non-nucleophilic and stalling the reaction.
Synthetic workflow of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide via nucleophilic substitution.
Advanced Applications: Orthogonal Cross-Coupling in Drug Discovery
In medicinal chemistry, the incorporation of nitrogenous groups and carbon-carbon bonds via transition-metal catalysis is a cornerstone of structure-activity relationship (SAR) optimization[2]. 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is uniquely valuable due to its orthogonal reactivity.
The bond dissociation energy of the C-Br bond (~68 kcal/mol) is significantly lower than that of the C-Cl bond (~81 kcal/mol). Consequently, Palladium(0) catalysts will undergo chemoselective oxidative addition at the C2-bromo position, leaving the C4-chloro position intact. This allows researchers to execute Suzuki-Miyaura or Buchwald-Hartwig couplings exclusively at the C2 position[2]. The retained C4-chlorine can subsequently be utilized for late-stage cross-electrophile coupling[4] or retained as a lipophilic, metabolically stable pharmacophore to enhance drug half-life.
Chemoselective Pd-catalyzed cross-coupling exploiting the C-Br bond over the C-Cl bond.
Experimental Protocols
Protocol 1: Synthesis of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
Objective: High-yield preparation of the title compound from its sulfonyl chloride precursor.
Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-4-chlorobenzenesulfonyl chloride (10.0 mmol) in 30 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
Cooling: Cool the solution to 0 °C using an ice-water bath to control the initial exothermic reaction and prevent side-product formation.
Base Addition: Add triethylamine (15.0 mmol, 1.5 equiv) dropwise to the stirring solution to act as an acid scavenger.
Nucleophile Addition: Slowly add ethylamine (11.0 mmol, 1.1 equiv, 2.0 M solution in THF) dropwise over 15 minutes.
Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2 hours. Monitor reaction completion via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (3:1) solvent system.
Workup: Quench the reaction with 20 mL of 1M HCl to neutralize excess base. Separate the organic layer and extract the aqueous layer with DCM (2 x 20 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to afford the pure sulfonamide.
Protocol 2: Chemoselective Suzuki-Miyaura Coupling at the C2 Position
Objective: Arylation of the C2 position while preserving the C4-chlorine atom for future SAR exploration[2].
Setup: Charge an oven-dried Schlenk tube with 2-bromo-4-chloro-N-ethylbenzene-1-sulfonamide (1.0 mmol), an arylboronic acid (1.1 mmol), Pd(dppf)Cl2 (0.05 mmol, 5 mol%), and K2CO3 (2.0 mmol).
Solvent Addition: Evacuate and backfill the tube with nitrogen three times to ensure an oxygen-free environment (preventing catalyst deactivation). Add 5 mL of a degassed solvent mixture (1,4-dioxane/water, 4:1 v/v) via syringe.
Heating: Seal the tube and heat the reaction mixture at 80 °C in a pre-heated oil bath for 12 hours.
Workup: Cool the mixture to room temperature, dilute with ethyl acetate (10 mL), and filter through a pad of Celite to remove the precipitated palladium catalyst.
Isolation: Wash the filtrate with water and brine, dry over MgSO4, and concentrate in vacuo. Purify the residue by silica gel chromatography to isolate the C2-arylated, C4-chloro product.
Crystal structure and molecular weight of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
An In-Depth Technical Guide to the Physicochemical Characterization of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide Abstract This technical guide provides a comprehensive examination of the key physicochemical propertie...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Physicochemical Characterization of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
Abstract
This technical guide provides a comprehensive examination of the key physicochemical properties of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide, a halogenated aromatic sulfonamide. Sulfonamides are a cornerstone in medicinal chemistry, recognized for a wide spectrum of biological activities including antibacterial, anti-inflammatory, and anticancer properties.[1][2] This document details the molecular weight determination and provides a thorough, field-proven framework for the analysis of its crystal structure. While a definitive, publicly available crystal structure for this specific compound is not available at the time of this guide's compilation, we present a detailed, illustrative protocol using established methodologies for analogous sulfonamide compounds.[3][4][5] This guide is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, step-by-step protocols for synthesis, crystallization, and structural elucidation via single-crystal X-ray diffraction.
Molecular Identity and Properties
The precise identity and molecular weight of a compound are fundamental parameters that underpin all further chemical and biological investigations.
Chemical Structure and Formula
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is an organic compound featuring a benzene ring substituted with bromine and chlorine atoms, and a sulfonamide group to which an ethyl substituent is attached.
Molecular Formula: C₈H₉BrClNO₂S
Chemical Structure:
(A 2D representation would be placed here)
Molecular Weight
The molecular weight can be determined both theoretically from the molecular formula and experimentally through analytical techniques.
Theoretical Molecular Weight:
The molecular weight is calculated by summing the atomic weights of all constituent atoms based on their natural isotopic abundance.
Element
Symbol
Count
Atomic Weight ( g/mol )
Total Weight ( g/mol )
Carbon
C
8
12.011
96.088
Hydrogen
H
9
1.008
9.072
Bromine
Br
1
79.904
79.904
Chlorine
Cl
1
35.453
35.453
Nitrogen
N
1
14.007
14.007
Oxygen
O
2
15.999
31.998
Sulfur
S
1
32.06
32.06
Total
298.58 g/mol
Experimental Determination:
Mass spectrometry is the primary experimental method for determining the molecular weight of an organic compound.[6] In this technique, the compound is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). The peak corresponding to the intact molecule ion (the parent peak) confirms the molecular weight.[6]
Synthesis and Crystallization for Structural Analysis
Obtaining high-quality single crystals is the most critical prerequisite for X-ray diffraction analysis. This begins with the synthesis of the pure compound followed by a meticulous crystallization process.
Synthesis Overview
The synthesis of N-alkylated benzenesulfonamides typically involves the reaction of a corresponding sulfonyl chloride with a primary or secondary amine.[1][7] For the title compound, a plausible route involves the reaction of 2-bromo-4-chlorobenzene-1-sulfonyl chloride with ethylamine in the presence of a base to neutralize the hydrochloric acid byproduct.[8]
Experimental Protocol: Single Crystal Growth
The goal of crystallization is to encourage molecules to pack in a highly ordered, repeating lattice. The choice of solvent and technique is critical and often determined empirically.[8]
Protocol: Slow Evaporation Method
Solvent Selection: Begin by testing the solubility of the purified 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in a range of solvents (e.g., methanol, ethanol, acetone, dichloromethane). An ideal solvent will dissolve the compound when heated but show limited solubility at room temperature.
Solution Preparation: Dissolve the compound in a minimal amount of a suitable hot solvent to create a near-saturated solution.
Filtration: Filter the hot solution through a pre-warmed funnel with filter paper to remove any insoluble impurities that could act as unwanted nucleation sites.
Crystallization: Transfer the clear filtrate to a clean vial. Cover the vial with a cap or parafilm, and pierce it with a few small holes. This allows the solvent to evaporate slowly over several days to weeks at room temperature.
Expert Insight: A slower evaporation rate generally leads to fewer, larger, and higher-quality crystals. Placing the vial in a vibration-free environment is crucial to prevent the formation of polycrystalline aggregates.
Crystal Harvesting: Once well-formed, block-like crystals appear, carefully harvest them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals gently with a small amount of cold solvent and allow them to air dry.
Crystal Structure Analysis via Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid, providing detailed information on bond lengths, angles, and intermolecular interactions.[3][4]
Experimental Workflow: From Crystal to Structure
The process of determining a crystal structure is a systematic workflow that involves data collection, structure solution, and refinement.[8]
Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.
Protocol: SC-XRD Data Collection and Structure Refinement
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.
Data Collection: The crystal is placed on a single-crystal X-ray diffractometer and cooled to a low temperature (typically 100 K) to minimize the thermal vibration of atoms.[8] A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.[8]
Data Processing: The collected diffraction data are processed to determine the unit cell dimensions and space group.
Structure Solution: The crystal structure is solved using direct methods to generate an initial electron density map.[3] This map is used to build an initial molecular model.
Structure Refinement: The model is refined against the experimental data using a full-matrix least-squares procedure to determine the final atomic positions, bond lengths, and bond angles with high precision.[3]
Illustrative Crystallographic Data
As no public crystallographic data for the title compound is available, the data for a structurally related sulfonamide, 4-Chloro-N-(2-chlorophenyl)benzenesulfonamide , is presented below for illustrative purposes.[5] Sulfonamide crystal structures are often characterized by strong intermolecular hydrogen bonds, typically involving the sulfonamide N-H group and sulfonyl oxygen atoms, which form dimers or chain motifs.[5][9]
*Structural Insights from the Example: In the crystal structure of 4-Chloro-N-(2-chlorophenyl)benzenesulfonamide, the molecules form inversion dimers linked by N—H···O(S) hydrogen bonds.[5] The molecule is twisted, with the two benzene rings being significantly tilted relative to each other.[5] This type of hydrogen bonding and molecular conformation is a common feature in the crystal packing of many sulfonamides.[4][10]
Conclusion
This guide has detailed the essential physicochemical characteristics of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide, with a calculated molecular weight of 298.58 g/mol . A robust and detailed framework for the experimental determination of its crystal structure has been provided, from synthesis and single-crystal growth to analysis by X-ray diffraction. While specific crystallographic data for this compound is not yet published, the illustrative data and analysis of a related structure provide valuable insights into the expected molecular conformation and intermolecular interactions, which are likely to be dominated by hydrogen bonding typical of the sulfonamide functional group. The methodologies described herein represent a gold-standard approach for the structural elucidation of novel sulfonamide-based compounds in a drug discovery and development context.
References
A Comparative Crystallographic Guide to Novel Sulfonamide Compounds. Benchchem.
Chernyshev, V. V., et al. (2011). Sulfonamide Molecular Crystals: Thermodynamic and Structural Aspects. ACS Publications.
Inamuddin, et al. (2022). A New Method for Determination of Molecular Weight of Compounds Soluble in Protic Solvents by Electrochemical Impedance Spectroscopy. IntechOpen.
Rojas-Reyes, Z., et al. (2025). X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. MDPI.
Rojas-Reyes, Z., et al. (2026). (PDF) X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. ResearchGate.
How can one determine the molecular formula in organic chemistry? CK-12 Foundation.
Determination of Molecular Weight. Polymer Science Learning Center.
Ng, W. (2019). Molecular weight calculator for organic compounds in biotechnology. PeerJ.
Measuring the Molecular Mass of Organic Compounds: Mass Spectrometry. (2015). Chemistry LibreTexts.
Shakuntala, K., et al. (2011). 4-Chloro-N-(2-chlorophenyl)benzenesulfonamide. ResearchGate.
Jiang, G.-Q., et al. (2014). Synthesis and Crystal Structure of N,N-Bis[(4-aminophenoxy)ethyl]benzene Sulfonamide. Asian Journal of Chemistry.
Al-Ghorbani, M., et al. (2024). Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication.
The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Journal of Advanced Sciences and Research.
Sulfonamide synthesis by alkylation or arylation. Organic Chemistry Portal.
Gowda, B. T., et al. (2010). 2-Chloro-N-(4-methyl-benzo-yl)benzene-sulfonamide. PubMed.
Grabar, K., et al. (2023). Halogen Bonding in Sulphonamide Co-Crystals: X···π Preferred over X···O/N? MDPI.
Bull, J. A., et al. (2023). Synthesis of NH-Sulfoximines from Sulfides Using Ammonium Carbamate and (Diacetoxyiodo)benzene to Transfer NH and O. Organic Syntheses.
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide mechanism of action in biological assays
An In-Depth Technical Guide to Elucidating the Mechanism of Action for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in Biological Assays Abstract The benzenesulfonamide scaffold is a cornerstone pharmacophore in modern...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to Elucidating the Mechanism of Action for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in Biological Assays
Abstract
The benzenesulfonamide scaffold is a cornerstone pharmacophore in modern drug discovery, giving rise to a multitude of therapeutic agents with diverse mechanisms of action.[1] This guide addresses the challenge of characterizing a novel, unstudied molecule: 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide. As direct biological data for this specific compound is not publicly available, this document serves as a technical and strategic whitepaper for researchers and drug development professionals. It outlines a systematic, hypothesis-driven approach to elucidate its mechanism of action. We will leverage established knowledge of structurally related sulfonamides to propose probable biological targets and provide detailed, field-proven protocols for a tiered in vitro investigation. This guide is built on the principles of scientific integrity, ensuring that the proposed experimental workflows are self-validating and grounded in authoritative references.
Introduction: Deconstructing the Molecule to Formulate a Hypothesis
The structure of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide presents several key features that inform a logical starting point for investigation:
The Benzenesulfonamide Core: This moiety is famously known for its ability to act as a zinc-binding group, making it a privileged scaffold for inhibitors of metalloenzymes, most notably Carbonic Anhydrases (CAs).[1] Historically, this class of compounds began as antibacterial agents ("sulfa drugs") that inhibit folic acid synthesis.[2]
Halogen Substituents (Bromo and Chloro): The presence of chlorine and bromine atoms on the benzene ring significantly increases the molecule's hydrophobicity.[3] This can enhance binding to hydrophobic pockets within target proteins, potentially increasing potency and affecting metabolic stability.[3][4] Dichlorination, for instance, has been shown to increase the potency of some kinase inhibitors by over 12,000-fold.[4]
N-ethyl Substitution: The sulfonamide nitrogen is substituted with an ethyl group. While primary (unsubstituted) sulfonamides are classic CA inhibitors, N-alkylation can alter or abolish this activity while potentially conferring affinity for other targets.[5] Recent research has also highlighted N-acyl-N-alkyl sulfonamides for their ability to covalently modify proteins, particularly at lysine residues.[6][7]
Based on this structural analysis, our primary hypothesis is that 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is an inhibitor of one or more classes of enzymes, with carbonic anhydrases and protein kinases being the most probable targets. A broader screening against G protein-coupled receptors (GPCRs) and assessment of general cytotoxicity and anticancer activity are logical secondary steps.
The most prominent mechanism for benzenesulfonamides is the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of CO2.[1] Dysregulation of CAs is linked to glaucoma, epilepsy, and cancer, with tumor-associated isoforms CA IX and XII being key therapeutic targets.[5][8][9]
Rationale for Experimental Choice
Given the sulfonamide core, a direct, enzyme-based inhibition assay is the most logical first step. We will utilize a stopped-flow CO2 hydration assay, which is a gold-standard method for measuring CA activity. This will provide a direct measure of the compound's inhibitory constant (Ki) against key CA isoforms.
Visualizing the Mechanism and Workflow
Caption: Hypothesized binding of a sulfonamide inhibitor to the zinc ion in the CA active site.[9]
Caption: Experimental workflow for the stopped-flow carbonic anhydrase inhibition assay.
Experimental Protocol: Stopped-Flow CO2 Hydrase Assay
This protocol measures the inhibition of the CA-catalyzed hydration of carbon dioxide by following the change in pH.[10]
Reagents and Buffers:
Assay Buffer: 20 mM TRIS-HCl, pH 7.5.
Enzyme Stock: Purified human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII) at 1 mg/mL. Prepare working solutions (e.g., 10 µM) in assay buffer.
Substrate: CO₂-saturated water (prepare by bubbling CO₂ gas through chilled, deionized water for 30 minutes).
pH Indicator: 0.2 mM Phenol Red in the assay buffer.
Test Compound: Prepare a 10 mM stock of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in DMSO. Create serial dilutions in assay buffer.
Instrumentation:
A stopped-flow spectrophotometer capable of rapid mixing and kinetic measurements.
Procedure:
Equilibrate the instrument and reagents to 25°C.
Load one syringe of the stopped-flow instrument with the enzyme solution (containing pH indicator) pre-incubated with various concentrations of the test compound (or DMSO for control).
Load the second syringe with the CO₂-saturated water.
Initiate the reaction by rapidly mixing the contents of the two syringes.
Monitor the change in absorbance of the pH indicator at 557 nm for 10-20 seconds. The rate of proton production from CO₂ hydration causes a color change.
Record the initial linear rate of the reaction.
Data Analysis:
Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
Determine the IC50 value from the resulting dose-response curve.
Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.
Expected Data and Interpretation
The results will determine the potency and isoform selectivity of the compound.
Isoform
Compound IC50 (nM)
Acetazolamide IC50 (nM) (Reference)
Selectivity Index (vs. hCA II)
hCA I (cytosolic)
Hypothetical Value
250
Calculated
hCA II (cytosolic)
Hypothetical Value
12
Calculated
hCA IX (tumor-assoc.)
Hypothetical Value
25
Calculated
hCA XII (tumor-assoc.)
Hypothetical Value
5.7
Calculated
Table 1: Hypothetical data summary for CA inhibition assays. Reference values for Acetazolamide can be found in the literature.[8]
Interpretation: Potent inhibition (low nM IC50) of hCA IX and/or XII with high selectivity over the ubiquitous cytosolic isoforms (hCA I and II) would suggest a promising profile for anticancer applications.[8][10] Weak or no inhibition would suggest that CAs are not the primary target, prompting progression to Tier 2 investigations.
Tier 2 Investigation: Protein Kinase Inhibition & GPCR Screening
If CA inhibition is weak, the next logical step is to screen against other common targets for sulfonamide-containing molecules. The discovery of isoquinoline sulfonamides as potent protein kinase inhibitors established the ATP-binding site of kinases as a druggable target for this scaffold.[11] Additionally, while less common, the overall molecular framework could interact with GPCRs.
Rationale for Kinase Panel Screening
Protein kinases are a large family of enzymes that regulate a vast number of cellular processes. Their dysregulation is a hallmark of cancer and other diseases.[12] A broad kinase panel assay is an efficient way to identify potential targets without a specific kinase hypothesis.
Application Note: 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide as a Programmable Precursor for Orthogonal Synthesis and Benzosultam Scaffolds
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols Executive Summary In modern drug discovery and complex...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Application Guide & Standard Operating Protocols
Executive Summary
In modern drug discovery and complex molecule synthesis, the ability to selectively functionalize specific sites on an aromatic ring without the need for cumbersome protection/deprotection steps is highly prized. 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (CAS: 1872668-76-2) is a highly versatile, tri-functional building block designed for precisely this purpose.
This application note details the mechanistic rationale and provides validated, step-by-step protocols for utilizing this molecule in two primary workflows:
Sequential Orthogonal Cross-Coupling: Exploiting the differential reactivity of the C-Br and C-Cl bonds to build complex, poly-substituted arenes.
Benzosultam Pharmacophore Synthesis: Utilizing the acidic sulfonamide moiety as an internal nucleophile for directed intramolecular cyclization.
Mechanistic Rationale: The Tri-Orthogonal Reactivity Matrix
The synthetic utility of 2-bromo-4-chloro-N-ethylbenzene-1-sulfonamide stems from the distinct electronic and thermodynamic properties of its three functional handles. Understanding the causality behind these properties is critical for designing successful synthetic routes [1].
The C-Br Bond (Position 2): The carbon-bromine bond has a relatively low Bond Dissociation Energy (BDE) of approximately 81 kcal/mol. This allows mild Palladium(0) catalysts (e.g.,
Pd(PPh3)4
) to readily undergo oxidative addition at lower temperatures (60–80 °C).
The C-Cl Bond (Position 4): The carbon-chlorine bond is significantly stronger (BDE ~96 kcal/mol). Under the mild conditions used to activate the C-Br bond, the C-Cl bond remains completely inert [2]. To activate the C-Cl bond, highly electron-rich and sterically bulky phosphine ligands (such as XPhos or RuPhos) and higher temperatures (100–120 °C) are required to lower the activation barrier for oxidative addition.
The Sulfonamide Group (Position 1): The
N
-ethylsulfonamide group features an acidic N-H proton (pKa ~10). While it remains stable during standard cross-coupling, treatment with a sufficient base (e.g.,
K2CO3
or
Cs2CO3
) generates a localized nitrogen nucleophile capable of intramolecular cyclization, forming biologically relevant benzosultam rings [3].
Quantitative Reactivity Profile
Table 1: Comparative Reactivity of Functional Sites
By carefully selecting catalyst systems, researchers can program the sequential functionalization of the arene core. The workflow below demonstrates a Suzuki-Miyaura coupling at the C-Br site, followed by a Buchwald-Hartwig amination at the C-Cl site.
Workflow for sequential orthogonal cross-coupling exploiting C-Br and C-Cl differentials.
Causality Note:Pd(PPh3)4
is chosen because its moderate electron density is sufficient to insert into the C-Br bond but insufficient to breach the higher energy barrier of the C-Cl bond, ensuring >98% chemoselectivity [1].
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (1.0 mmol, 298.6 mg) and the desired arylboronic acid (1.1 mmol).
Solvent Addition: Add a degassed mixture of Toluene/Ethanol/Water (4:1:1 v/v/v, 12 mL). The biphasic system ensures the solubility of both the organic substrates and the inorganic base.
Reaction: Purge the flask with Argon for 5 minutes. Seal the flask and heat to 80 °C in an oil bath for 12 hours.
Validation & Workup: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The disappearance of the starting material validates completion. Cool to room temperature, dilute with EtOAc (20 mL), and wash with water (2 × 15 mL) and brine (15 mL).
Isolation: Dry the organic layer over anhydrous
Na2SO4
, concentrate under reduced pressure, and purify via silica gel flash chromatography to yield the 4-chloro-2-aryl-N-ethylbenzene-1-sulfonamide intermediate.
Causality Note: To activate the recalcitrant C-Cl bond, XPhos (a dialkylbiaryl phosphine) is utilized. Its extreme steric bulk promotes rapid reductive elimination, while its electron-rich nature facilitates oxidative addition into the C-Cl bond [2].
Step-by-Step Methodology:
Preparation: Inside a nitrogen-filled glovebox, charge a reaction vial with the intermediate from Protocol 1.1 (1.0 mmol), the desired primary or secondary amine (1.2 mmol), and
Cs2CO3
(2.0 mmol, 651 mg).
Solvent: Add anhydrous, degassed 1,4-Dioxane (5 mL). Seal the vial with a Teflon-lined cap.
Reaction: Remove the vial from the glovebox and heat at 110 °C for 16 hours.
Validation & Workup: Confirm completion via LC-MS or TLC. Filter the crude mixture through a short pad of Celite, eluting with EtOAc.
Isolation: Concentrate the filtrate and purify via column chromatography to isolate the final di-functionalized product.
Table 2: Optimization of Orthogonal Cross-Coupling Yields
Step
Catalyst / Ligand
Base
Solvent
Temp (°C)
Isolated Yield (%)
1 (C-Br)
Pd(PPh3)4
(5 mol%)
Na2CO3
Tol/EtOH/
H2O
80
88 - 94%
1 (C-Br)
Pd(dppf)Cl2
(5 mol%)
K3PO4
1,4-Dioxane
90
75 - 82%
2 (C-Cl)
Pd2(dba)3
/ XPhos
Cs2CO3
1,4-Dioxane
110
81 - 89%
2 (C-Cl)
Pd(OAc)2
/ RuPhos
NaOtBu
Toluene
100
65 - 72%
Application Workflow 2: Synthesis of Benzosultam Pharmacophores
Benzosultams are privileged scaffolds in medicinal chemistry, frequently exhibiting potent anti-inflammatory and antiviral properties. 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is an ideal precursor for these heterocycles via a tandem coupling-cyclization strategy [3].
Synthetic pathway for the construction of benzosultam scaffolds via intramolecular cyclization.
Protocol 2: Tandem Sonogashira / Cyclization
Causality Note: The initial Sonogashira coupling selectively installs an alkyne at the C-Br position at room temperature, preserving the sulfonamide N-H. In the subsequent step, the addition of a transition metal (like Cu or Au) activates the alkyne (
π
-activation), while a base deprotonates the sulfonamide, triggering a 5-endo-dig or 6-endo-dig cyclization to form the sultam [3].
Step-by-Step Methodology:
Coupling Phase: To a degassed solution of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (1.0 mmol) in Triethylamine (5 mL) and THF (5 mL), add
PdCl2(PPh3)2
(0.02 mmol, 14 mg) and CuI (0.04 mmol, 7.6 mg).
Add the terminal alkyne (1.2 mmol) dropwise. Stir at room temperature for 4 hours.
Intermediate Validation: Extract with EtOAc, wash with
NH4Cl
(aq), and concentrate. The crude 2-alkynyl intermediate can be used directly or purified via a short silica plug.
Cyclization Phase: Dissolve the intermediate in DMF (5 mL). Add
K2CO3
(2.0 mmol) and a catalytic amount of CuI (10 mol%). Heat to 100 °C for 8 hours.
Isolation: Quench with water, extract with DCM (3 × 15 mL), dry over
MgSO4
, and purify via column chromatography to yield the chloro-substituted benzosultam. The remaining C-Cl bond can now be further derivatized using Protocol 1.2 if desired.
References
Palladium-Catalyzed Suzuki–Miyaura Reactions with Triazenyl-Tethered Aryl Bromides: Exploiting the Orthogonal Coupling Sites under Different Conditions
Source: ACS Publications (Journal of Organic Chemistry)
URL:[Link]
Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond
Source: MDPI (Molecules)
URL:[Link]
Sulfoxylate Anion Radical-Induced Aryl Radical Generation and Intramolecular Arylation for the Synthesis of Biarylsultams
Source: ACS Publications (The Journal of Organic Chemistry)
URL:[Link]
Application
Application Note: 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in Small Molecule Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, orthogonal functionalization, and step-by-step protocols for library synthesis. Executive Summary...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Focus: Mechanistic rationale, orthogonal functionalization, and step-by-step protocols for library synthesis.
Executive Summary & Chemical Profile
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (CAS: 1872668-76-2) is a highly versatile, tri-functionalized building block increasingly utilized in Fragment-Based Drug Design (FBDD) and late-stage lead optimization. Its structural architecture offers three distinct vectors for molecular editing:
The Sulfonamide Moiety (-SO₂NH-Et): A well-established bioisostere for carboxylic acids that enhances metabolic stability and membrane permeability. The N-ethyl substitution prevents unwanted di-alkylation during synthesis while providing a lipophilic vector to occupy hydrophobic pockets (e.g., the p2 pocket) in target proteins[1].
The 2-Bromo Substituent: A highly reactive electrophilic handle primed for early-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).
The 4-Chloro Substituent: A less reactive, orthogonal handle reserved for late-stage functionalization (e.g., Buchwald-Hartwig amination), allowing for the rapid generation of diverse chemical libraries from a single scaffold.
Mechanistic Rationale in Drug Discovery
Orthogonal Halogen Reactivity
The strategic placement of bromine and chlorine on the benzene ring allows for orthogonal cross-coupling . The carbon-bromine (C–Br) bond has a significantly lower bond dissociation energy (~68 kcal/mol) compared to the carbon-chlorine (C–Cl) bond (~81 kcal/mol). By selecting a standard Pd(0) catalyst (like Pd(PPh₃)₄), oxidative addition occurs exclusively at the C–Br bond. The C–Cl bond remains intact until exposed to a highly active catalyst system featuring bulky, electron-rich biaryl phosphine ligands (like XPhos), which forces the oxidative addition into the more recalcitrant C–Cl bond[2].
Target Applications: Metalloenzymes and Kinases
Carbonic Anhydrase (CA) Inhibitors: Halogenated benzenesulfonamides are canonical zinc-binding groups. The sulfonamide nitrogen coordinates directly to the catalytic Zn²⁺ ion in the active site of CAs, making them potent inhibitors for glaucoma and tumor-associated hypoxia (hCA II, IX, XII)[3][4].
Anti-Hepatic Fibrosis Agents (JAK-STAT Pathway): Recent breakthroughs have identified benzene sulfonamide derivatives as potent inhibitors of the JAK1-STAT1/3 pathway, effectively downregulating COL1A1 expression and reversing hepatic fibrosis[5].
Objective: Synthesize a 2-aryl-4-chloro-N-ethylbenzene-1-sulfonamide intermediate for Carbonic Anhydrase inhibitor screening.
Causality & Design: We utilize Pd(PPh₃)₄ because its triphenylphosphine ligands are not electron-rich enough to insert into the C–Cl bond at 80 °C, ensuring >95% regioselectivity for the C–Br position.
Step-by-Step Procedure:
Setup: In an oven-dried Schlenk flask under an argon atmosphere, add 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (1.0 equiv, 1.0 mmol) and the desired aryl boronic acid (1.1 equiv, 1.1 mmol).
Solvent: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL).
Reaction: Heat the mixture to 80 °C and stir for 6 hours.
Self-Validation (LC-MS): Monitor the reaction via LC-MS. Validation marker: The starting material exhibits a characteristic Br/Cl isotopic cluster (M, M+2, M+4). The successful intermediate will shift to a single Cl isotopic cluster (M, M+2 in a 3:1 ratio), confirming complete and selective debromination.
Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc).
Objective: Functionalize the remaining C-Cl bond to optimize JAK1 kinase binding affinity.
Causality & Design: To activate the inert C–Cl bond, we switch to Pd₂(dba)₃ paired with XPhos. The extreme steric bulk and electron density of XPhos facilitate rapid oxidative addition into the C–Cl bond and accelerate reductive elimination to form the new C–N bond[2].
Step-by-Step Procedure:
Setup: In a sealed tube under argon, combine the intermediate from Protocol 1 (1.0 equiv, 0.5 mmol), the desired secondary amine (1.2 equiv, 0.6 mmol), and Cs₂CO₃ (2.0 equiv, 1.0 mmol).
Self-Validation (TLC/NMR): The disappearance of the starting material on TLC (UV active) indicates completion. Post-purification, ¹H-NMR should show the disappearance of the isolated aromatic proton signal adjacent to the chlorine, replaced by the amine's aliphatic/aromatic signals.
Visualizations
Workflow of Orthogonal Functionalization
Caption: Workflow of orthogonal palladium-catalyzed cross-coupling.
JAK-STAT Pathway Inhibition
Caption: JAK-STAT signaling pathway inhibition by sulfonamide derivatives.
Quantitative Data Summary
The following table summarizes the expected chemical yields of the orthogonal reactions and the typical biological affinities (IC₅₀ / Kᵢ) observed for optimized derivatives generated from this specific scaffold in recent drug discovery campaigns.
Reaction Phase
Substrate / Intermediate
Catalyst System
Typical Yield (%)
Target Affinity (IC₅₀ / Kᵢ)
Step 1: Suzuki (C-Br)
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
Pd(PPh₃)₄ / Na₂CO₃
85 – 92%
hCA II: 15 – 45 nM
Step 2: Buchwald (C-Cl)
2-Aryl-4-chloro-N-ethylbenzene-1-sulfonamide
Pd₂(dba)₃ / XPhos
78 – 86%
JAK1: 40 – 80 nM
References
Discovery and development of benzene sulfonamide derivatives as anti-hepatic fibrosis agents. PubMed. URL:[Link]
Application Note: Orthogonal Functionalization of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide for Novel Therapeutics
Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, causally-driven protocol for the sequential, site-selective cross-coupling of a di-halogenate...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Objective: To provide a self-validating, causally-driven protocol for the sequential, site-selective cross-coupling of a di-halogenated sulfonamide scaffold.
Introduction & Mechanistic Rationale
The N-ethylbenzenesulfonamide moiety is a privileged pharmacophore widely utilized in the design of diuretics, anti-inflammatories, and targeted oncology therapeutics. The building block 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide offers a highly versatile platform for library generation due to the presence of two distinct halogen handles.
Achieving site-selective functionalization requires exploiting the inherent kinetic differences in carbon-halogen bond activation[1]. In palladium-catalyzed cross-coupling reactions, the oxidative addition step is highly sensitive to the bond dissociation energy (BDE) of the electrophile. The general reactivity order dictates that C–I > C–Br > C–Cl[2][3]. Because the C–Br bond (BDE ~68 kcal/mol) undergoes oxidative addition with Pd(0) significantly faster than the C–Cl bond (BDE ~81 kcal/mol), we can achieve orthogonal cross-coupling [4].
By carefully selecting the catalyst architecture and base, the C2–Br bond can be chemoselectively arylated via a Suzuki-Miyaura coupling[5]. Subsequently, the remaining C4–Cl bond—now activated by the strongly electron-withdrawing para-sulfonamide group—can undergo Buchwald-Hartwig amination to yield highly functionalized, novel derivatives.
Figure 1: Kinetic differentiation during Pd(0) oxidative addition dictates chemoselectivity.
Experimental Design: Causality & Optimization
To ensure a robust, self-validating system, every reagent in this workflow is chosen based on precise chemical causality:
Ligand Selection (Step 1): The C2 position is sterically hindered by the ortho-N-ethylsulfonamide group. We utilize Pd(dppf)Cl₂ . The large bite angle (~99°) of the bidentate dppf ligand forces the intermediate into a geometry that accelerates the rate-limiting reductive elimination step, ensuring high conversion without requiring elevated temperatures that might activate the C–Cl bond.
Base Selection (Step 1): The secondary sulfonamide proton is mildly acidic (pKa ~10). Utilizing a strong base (e.g., NaOtBu) would deprotonate the sulfonamide, generating an anionic species that can coordinate to the palladium center and poison the catalyst. We utilize K₂CO₃ in an aqueous 1,4-dioxane mixture, which is sufficiently basic to form the reactive boronate complex but mild enough to preserve the sulfonamide proton.
Ligand Selection (Step 2): For the subsequent Buchwald-Hartwig amination of the C4–Cl bond, we employ BrettPhos . This bulky, electron-rich biaryl phosphine promotes the oxidative addition of less reactive aryl chlorides and prevents the formation of inactive bis-phosphine Pd complexes[6].
Quantitative Data: Catalyst/Base Optimization for Step 1
The table below summarizes the optimization of the chemoselective Suzuki-Miyaura coupling, demonstrating the critical nature of ligand and base selection to prevent premature C4–Cl activation.
Entry
Palladium Source
Ligand
Base
Solvent
Temp (°C)
Conversion (%)
Selectivity (C2 vs C4)
1
Pd(OAc)₂
PPh₃
K₂CO₃
Dioxane/H₂O
80
45%
85 : 15
2
Pd(dppf)Cl₂
None (dppf inherent)
K₂CO₃
Dioxane/H₂O
80
>95%
>99 : 1
3
Pd₂(dba)₃
SPhos
K₃PO₄
Toluene/H₂O
90
98%
92 : 8
4
Pd(OAc)₂
XPhos
Cs₂CO₃
DMF
100
88%
65 : 35
Note: Entry 2 provides the optimal balance of high conversion and perfect chemoselectivity.
Orthogonal Workflow & Self-Validating Protocols
Figure 2: Workflow for the orthogonal functionalization of the di-halogenated sulfonamide scaffold.
Preparation: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the sulfonamide starting material, arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.
Degassing: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with Argon. Repeat this cycle three times to ensure complete removal of oxygen, which can cause homocoupling of the boronic acid.
Solvent Addition: Syringe in the degassed 1,4-Dioxane/H₂O mixture.
Reaction: Transfer the flask to a pre-heated oil bath at 80 °C. Stir vigorously for 4–6 hours. The mixture will transition from a red-orange suspension to a dark brown homogenous mixture.
Self-Validation Checkpoint (Critical): Sample 10 µL of the reaction mixture, dilute in LC-MS grade MeCN, and analyze via LC-MS.
Causality of Validation: The starting material possesses a distinct isotopic signature due to the presence of both Bromine (⁷⁹Br/⁸¹Br) and Chlorine (³⁵Cl/³⁷Cl), yielding an [M-H]⁻ cluster of M : M+2 : M+4 in a ~3:4:1 ratio .
Success Metric: The reaction is complete and chemoselective when the starting material peak disappears and is replaced by a product peak exhibiting only a Chlorine isotopic signature (M : M+2 in a ~3:1 ratio ).
Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify via flash column chromatography (Silica gel, gradient of 10% to 30% EtOAc in Hexanes) to isolate the 2-Aryl-4-chloro-N-ethylbenzene-1-sulfonamide intermediate.
tert-Amyl alcohol or 1,4-Dioxane (anhydrous, 5 mL)
Step-by-Step Methodology:
Preparation: In a new, oven-dried Schlenk flask, combine the C2-arylated intermediate, Pd₂(dba)₃, BrettPhos, and Cs₂CO₃. (If the amine is a solid, add it now).
Degassing: Evacuate and backfill with Argon (3x).
Solvent & Amine Addition: Add the anhydrous solvent via syringe. (If the amine is a liquid, add it via microsyringe at this stage).
Reaction: Heat the mixture to 100 °C for 12 hours. The elevated temperature is required to overcome the higher activation energy of the C–Cl bond.
Self-Validation Checkpoint: Analyze via LC-MS.
Success Metric: Complete disappearance of the 3:1 Chlorine isotopic cluster. The emergence of a single, sharp [M+H]⁺ peak corresponding to the exact mass of the aminated product confirms successful C4 functionalization.
Workup & Purification: Filter the crude mixture through a short pad of Celite to remove palladium black and inorganic salts, eluting with EtOAc. Concentrate the filtrate and purify via reverse-phase preparative HPLC or silica gel chromatography to yield the final novel sulfonamide derivative.
Conclusion
By leveraging the inherent bond dissociation energy differences between C–Br and C–Cl bonds, 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide can be systematically functionalized. This protocol establishes a highly reliable, self-validating methodology for generating diverse, di-substituted sulfonamide libraries. The strategic use of mild bases and tailored phosphine ligands prevents unwanted deprotonation of the pharmacophore, ensuring high yields and strict chemoselectivity.
The Strategic Utility of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in Modern Medicinal Chemistry
The sulfonamide functional group is a cornerstone of contemporary medicinal chemistry, integral to a wide array of therapeutic agents with applications ranging from antimicrobial to anticancer treatments.[1][2][3][4] Wit...
Author: BenchChem Technical Support Team. Date: April 2026
The sulfonamide functional group is a cornerstone of contemporary medicinal chemistry, integral to a wide array of therapeutic agents with applications ranging from antimicrobial to anticancer treatments.[1][2][3][4] Within this privileged scaffold, 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide emerges as a highly versatile and strategically valuable intermediate for the synthesis of complex, biologically active molecules. Its unique arrangement of functional groups—a reactive bromine atom, a stabilizing chlorine atom, and an N-ethylsulfonamide moiety—offers medicinal chemists a powerful tool for molecular elaboration and the targeted design of novel drug candidates.
This comprehensive guide provides detailed application notes and protocols for the effective utilization of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide in drug discovery and development. We will delve into the causality behind experimental choices, offering insights honed from extensive experience in the field to ensure both technical accuracy and practical applicability.
The Chemical Versatility of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
The synthetic potential of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is primarily derived from the presence of the bromine atom at the 2-position of the benzene ring. This halogen serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, which are fundamental to modern carbon-carbon and carbon-heteroatom bond formation. The chlorine atom at the 4-position, being less reactive in these transformations, provides a site for potential future functionalization or can serve to modulate the electronic properties of the molecule. The N-ethylsulfonamide group is a well-established pharmacophore that can engage in crucial hydrogen bonding interactions with biological targets.[5]
The strategic placement of these functional groups allows for a modular approach to library synthesis, where diverse chemical moieties can be introduced at the 2-position to explore structure-activity relationships (SAR) and optimize for potency, selectivity, and pharmacokinetic properties.
Core Applications in Medicinal Chemistry: A Focus on Kinase Inhibitors
A significant application of sulfonamide-containing intermediates lies in the development of protein kinase inhibitors.[1][4] Kinases are a class of enzymes that play a critical role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer. The sulfonamide moiety is a common feature in many approved kinase inhibitors, where it often acts as a hydrogen bond donor or acceptor, anchoring the small molecule to the ATP-binding site of the enzyme.
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is an ideal starting material for the synthesis of novel kinase inhibitors. The bromine atom allows for the introduction of various aromatic and heteroaromatic systems via Suzuki-Miyaura coupling, or the installation of amine-containing fragments through Buchwald-Hartwig amination. These reactions are workhorses in medicinal chemistry, prized for their broad substrate scope and functional group tolerance.[2][6][7]
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for key transformations involving 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide. These protocols are designed to be self-validating, with clear explanations for each step.
Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 2-Aryl-4-chloro-N-ethylbenzene-1-sulfonamides
The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds.[7][8][9] In this protocol, the bromine atom of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is coupled with a boronic acid or boronate ester to introduce a new aryl or heteroaryl group. This is a foundational step in building the core scaffold of many kinase inhibitors.
Reaction Principle: The catalytic cycle involves the oxidative addition of the aryl bromide to a palladium(0) complex, followed by transmetalation with the boronic acid in the presence of a base, and concluding with reductive elimination to form the biaryl product and regenerate the palladium(0) catalyst.[10]
Caption: Suzuki-Miyaura Coupling Workflow.
Materials:
Reagent
CAS Number
Molecular Weight ( g/mol )
Quantity (mmol)
Equiv.
2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
1094654-06-4
298.59
1.0
1.0
Arylboronic acid
Varies
Varies
1.2
1.2
Palladium(II) acetate (Pd(OAc)₂)
3375-31-3
224.50
0.02
0.02
XPhos
564483-18-7
476.63
0.04
0.04
Potassium Carbonate (K₂CO₃)
584-08-7
138.21
2.0
2.0
1,4-Dioxane
123-91-1
88.11
10 mL
-
Water
7732-18-5
18.02
2 mL
-
Procedure:
Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide (1.0 mmol), the desired arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), XPhos (0.04 mmol), and potassium carbonate (2.0 mmol).
Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen gas three times to ensure an oxygen-free environment. This is crucial as the palladium(0) active catalyst is oxygen-sensitive.
Solvent Addition: Add degassed 1,4-dioxane (10 mL) and degassed water (2 mL) to the flask via syringe. The use of degassed solvents is important to prevent oxidation of the catalyst.
Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.
Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and wash with water (2 x 25 mL) and brine (25 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-aryl-4-chloro-N-ethylbenzene-1-sulfonamide.
Protocol 2: Buchwald-Hartwig Amination for the Synthesis of 2-Amino-4-chloro-N-ethylbenzene-1-sulfonamides
The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds, enabling the introduction of primary or secondary amines at the 2-position of the benzene ring.[2][3][11][12][13] This reaction is particularly useful for installing key pharmacophoric elements that can interact with the hinge region of a kinase.
Reaction Principle: The catalytic cycle is similar to the Suzuki-Miyaura coupling, involving oxidative addition of the aryl bromide to a palladium(0) complex. This is followed by coordination of the amine, deprotonation by a strong base to form a palladium-amido complex, and subsequent reductive elimination to yield the arylamine product.[2]
Technical Support Center: Purification of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the downstream purification of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the downstream purification of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide . Synthesizing this halogenated sulfonamide typically involves the coupling of 2-bromo-4-chlorobenzenesulfonyl chloride with ethylamine. However, the crude reaction mixture often contains unreacted starting materials, hydrolyzed sulfonic acids, and over-reacted byproducts.
Below, we detail the causality behind each purification choice and provide self-validating protocols to ensure high-yield, high-purity recovery.
Before beginning purification, it is critical to understand the physicochemical nature of the expected impurities. The table below summarizes the target profile and the sequential strategy required for removal.
Impurity / Component
Chemical Nature
Removal Strategy
Expected Target Yield Impact
Unreacted Ethylamine
Basic Amine
1M HCl Wash (Partitions to aqueous phase)
Minimal (<1% loss)
2-Bromo-4-chlorobenzenesulfonic acid
Strong Acid
Sat. NaHCO₃ Wash (Partitions to aqueous phase)
Minimal (<1% loss)
Bis-sulfonylation byproduct
Neutral, highly lipophilic
Flash Chromatography (Hexane/EtOAc gradient)
Moderate (~5-10% loss)
Trace colored impurities
Unknown / Polymeric
Recrystallization (Activated Carbon optional)
Low (~5% loss to mother liquor)
Troubleshooting & Protocols (FAQs)
Q1: How do I efficiently remove unreacted ethylamine and hydrolyzed sulfonic acid from the crude mixture without losing my target sulfonamide?
A1: Liquid-liquid extraction (LLE) is the most efficient primary purification step. The target, 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide, is a highly lipophilic compound with a weakly acidic sulfonamide N-H proton (pKa ~10). By washing the organic phase with a dilute acid, unreacted ethylamine is protonated and partitioned into the aqueous layer. Conversely, washing with a mild base removes the hydrolyzed 2-bromo-4-chlorobenzenesulfonic acid[1].
Critical Causality Note: Do not use strong bases like NaOH for the basic wash. Because the sulfonamide N-H is weakly acidic, NaOH will deprotonate the target compound, pulling it into the aqueous waste and causing severe yield loss. Saturated NaHCO₃ (pH ~8.3) is strong enough to neutralize the sulfonic acid byproduct without deprotonating the target sulfonamide.
Protocol 1: Self-Validating Acid-Base Extraction
Dissolution: Dissolve the crude mixture in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (10 mL per gram of crude).
Acid Wash: Wash the organic layer with 1M HCl (3 × 5 mL/g).
Self-Validation: Check the pH of the aqueous wash using indicator paper; it must remain acidic (pH < 2) to guarantee all ethylamine is protonated.
Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ (2 × 5 mL/g).
Self-Validation: CO₂ gas evolution will visibly cease when all residual sulfonic acid and HCl have been neutralized.
Drying: Wash with saturated NaCl (brine), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Q2: My TLC shows a closely eluting, less polar spot above my target sulfonamide. How do I optimize the flash chromatography to separate them?
A2: The less polar spot is likely a bis-sulfonylation byproduct (where the sulfonamide nitrogen reacts with a second equivalent of sulfonyl chloride) or unreacted sulfonyl chloride. Because sulfonamides are highly polar compared to these byproducts, normal-phase silica gel chromatography is highly effective for resolution[1]. To separate closely eluting spots, you must prevent band broadening by dry-loading the sample.
Protocol 2: Flash Column Chromatography
Column Preparation: Pack a silica gel column (230–400 mesh) using 100% n-Hexane.
Dry Loading: Dissolve the crude extract in a minimal amount of DCM, add silica gel (1:2 ratio by weight to the crude), and evaporate to a dry powder. Load this powder evenly onto the top of the column.
Causality: Dry loading creates a perfectly flat, narrow starting band, which is geometrically critical for separating compounds with similar Rf values.
Elution Gradient: Begin with 100% n-Hexane, gradually increasing polarity to 20% EtOAc in Hexane. The less polar bis-sulfonated impurity will elute first. The target 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide typically elutes between 15–25% EtOAc.
Analysis: Analyze fractions via TLC (UV active at 254 nm). Combine and concentrate fractions containing only the pure product.
Q3: During recrystallization, my product is "oiling out" instead of forming a crystalline solid. What causes this, and how can I force crystallization?
A3: "Oiling out" occurs when the target compound separates from the solvent as a liquid phase rather than a solid crystal. This happens when the melting point of the solute is lower than the temperature at which the solution reaches supersaturation, or when a high concentration of impurities depresses the melting point [2]. For heavily halogenated sulfonamides, mixed solvent systems like Ethyl Acetate/n-Hexane are optimal [3].
Protocol 3: Recrystallization (EtOAc / n-Hexane)
Dissolution: Suspend the semi-pure solid in a minimal volume of hot Ethyl Acetate (approx. 2-3 mL/g) near its boiling point.
Anti-solvent Addition: Slowly add hot n-Hexane dropwise until the solution becomes faintly cloudy.
Clarification: Add a single drop of hot EtOAc to clear the solution.
Causality: This establishes a state of perfect saturation exactly at the boiling point, ensuring crystals form slowly as the temperature drops, rather than crashing out as an oil.
Cooling: Allow the flask to cool undisturbed to room temperature, then transfer to an ice bath (0-4 °C) for 1 hour.
Self-Validation: If oiling occurs during cooling, reheat the flask until the oil redissolves, add 5% more EtOAc by volume, and insulate the flask to force a slower cooling rate.
Isolation: Filter the crystals via a Büchner funnel, wash with ice-cold n-Hexane, and dry in a vacuum desiccator.
Purification Workflow Visualization
Workflow for the isolation and purification of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide.
References
Byproduct identification and removal in sulfonamide synthesis. BenchChem.
Technical Support Center: Recrystallization of Sulfonamide Products. BenchChem.
A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characteriz
Reference Data & Comparative Studies
Validation
A Comparative Guide to Halogenated Sulfonamides in Drug Design: Profiling 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
This guide provides an in-depth comparison of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide against other halogenated sulfonamides, offering a technical resource for researchers, medicinal chemists, and drug development...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth comparison of 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide against other halogenated sulfonamides, offering a technical resource for researchers, medicinal chemists, and drug development professionals. We will dissect the structural nuances of this specific molecule and place it within the broader context of halogenated sulfonamides, exploring how subtle atomic changes can profoundly impact biological activity.
Introduction: The Enduring Legacy of Sulfonamides and the Strategic Role of Halogenation
The sulfonamide functional group (R-SO₂NR'R'') is a cornerstone of medicinal chemistry. Since the discovery of Prontosil, the first commercially viable antibacterial agent, the sulfonamide scaffold has been adapted to create a vast array of drugs with diverse therapeutic applications, including antibacterial, anticancer, diuretic, and anti-inflammatory agents.[1][2][3] The success of this pharmacophore lies in its unique electronic properties and its ability to act as a stable, non-hydrolyzable mimic of other functional groups, most notably the carboxylate group.
Parallel to the development of sulfonamide chemistry, halogenation has emerged as a powerful strategy in drug design. The introduction of halogen atoms (F, Cl, Br, I) into a lead compound can modulate a wide range of properties critical for therapeutic efficacy:
Lipophilicity: Halogens increase a molecule's lipophilicity, which can enhance membrane permeability and improve absorption.
Metabolic Stability: Halogenation at sites susceptible to metabolic oxidation can block these pathways, thereby increasing the drug's half-life.
Target Binding: Halogens, particularly chlorine, bromine, and iodine, can participate in "halogen bonding," a non-covalent interaction where the halogen acts as a Lewis acid.[4] This can lead to enhanced binding affinity and selectivity for the biological target.[5]
Conformational Control: The steric bulk of halogens can influence the preferred conformation of a molecule, locking it into a bioactive shape.
This guide uses 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide as a central archetype to explore these principles, comparing its projected attributes with experimentally validated data from other halogenated sulfonamides.
The Archetype: Deconstructing 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide
While extensive biological data for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide is not widely published, its structure provides a valuable platform for discussing key drug design principles.
Structural Features:
Benzenesulfonamide Core: The foundational scaffold, providing the essential geometry and electronic properties for target interaction.
N-ethyl Group: A small, lipophilic alkyl substituent on the sulfonamide nitrogen. This group can influence solubility, membrane permeability, and interactions within hydrophobic pockets of a target protein.
2-Bromo, 4-Chloro Substitution: This specific di-halogenation pattern is critical. The ortho-bromo group introduces significant steric bulk near the sulfonamide anchor, which can enforce a specific torsional angle. The para-chloro group contributes to overall lipophilicity and can engage in key binding interactions. The combination of bromine and chlorine provides a unique electronic and steric profile compared to mono-halogenated or di-chloro/di-bromo analogues.
Plausible Synthetic Pathway
The synthesis of N-alkyl sulfonamides is a well-established chemical transformation.[6] The target compound can be reliably synthesized via the nucleophilic substitution reaction between its precursor, 2-bromo-4-chlorobenzenesulfonyl chloride, and ethylamine. A base such as pyridine or triethylamine is typically used to neutralize the hydrochloric acid generated during the reaction.[6][7]
Caption: Plausible synthetic workflow for 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide.
Comparative Analysis: Performance in Key Therapeutic Areas
Here, we compare the structural features of our archetype with other halogenated sulfonamides for which experimental data is available, focusing on anticancer and enzyme inhibition activities.
Anticancer Activity
Halogenated sulfonamides have shown significant promise as anticancer agents, often acting through mechanisms like carbonic anhydrase inhibition, cell cycle arrest, or disruption of microtubule assembly.[1]
The substitution pattern on the benzene ring is a critical determinant of antiproliferative activity. Studies on acyl sulfonamides revealed that halogen groups are favored substituents at both the 2- and 4-positions.[8] For instance, the 2-methyl-4-chloro and 2-methyl-4-bromo derivatives demonstrated potent anti-proliferative IC₅₀ values below 0.65 µM against various cancer cell lines.[8] This suggests that our archetype, with a 2-bromo and 4-chloro pattern, is well-positioned within a structurally active class of compounds. The combination of a halogen at the 4-position with a sterically influential group at the 2-position appears to be a recurring motif for high potency.
This data underscores a key principle: the interplay between steric and electronic effects of the halogen substituents is crucial for optimizing anticancer activity. The 2-bromo group in our archetype would likely exert a stronger steric influence than a 2-methyl group, potentially leading to altered target binding or conformational preferences.
Enzyme Inhibition: Carbonic Anhydrases
Carbonic anhydrases (CAs) are a major target for sulfonamide drugs. Several CA isoforms (e.g., CA IX and XII) are overexpressed in tumors, making them attractive targets for anticancer therapy.[10][11]
The primary interaction mechanism involves the coordination of the deprotonated sulfonamide nitrogen to the zinc ion in the enzyme's active site.[12] The aromatic ring of the inhibitor extends into the active site cavity, where its substituents can form additional interactions that determine potency and isoform selectivity.
Studies on halogenated sulfanilamides and benzolamides as CA IX inhibitors have provided detailed structure-activity relationships (SAR).[10]
Potency: Dihalogenated compounds, such as 3-fluoro-5-chloro-4-aminobenzenesulfonamide, were found to be potent inhibitors of CA IX, with inhibition constants (Kᵢ) in the low nanomolar range (12-40 nM).[10] This demonstrates that multiple halogen substitutions are well-tolerated and can be beneficial for potency.
Selectivity: The specific placement and nature of the halogens can dramatically alter the inhibition profile against different CA isoforms.[10][11] Active site residues, particularly those lining the hydrophobic pocket, dictate the binding affinity.[11]
Caption: Key Structure-Activity Relationships (SAR) for Halogenated Sulfonamides.
Our archetype, 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide, combines the features of potent CA inhibitors: a di-halogenated aromatic ring and an N-substituent. The N-ethyl group is small enough to fit into the active site of many CA isoforms, while the 2-bromo and 4-chloro groups would occupy the hydrophobic regions of the active site, potentially contributing to high affinity. The specific substitution pattern would need to be tested experimentally to determine its precise potency and selectivity profile against isoforms like CA I, II, IX, and XII.
Experimental Protocols
To facilitate further research, we provide standardized protocols for the synthesis and evaluation of halogenated sulfonamides.
General Protocol for Synthesis of N-Alkyl Benzenesulfonamides
This protocol describes the synthesis of a sulfonamide from a sulfonyl chloride and a primary amine, a method directly applicable to the synthesis of our archetype.[6]
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.2 eq) and the base (1.5 eq) in anhydrous DCM.
Cooling: Cool the reaction mixture to 0 °C in an ice bath.
Addition of Sulfonyl Chloride: Dissolve the benzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 20-30 minutes with continuous stirring.
Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Continue stirring for an additional 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Work-up: Once the reaction is complete, add deionized water to the flask. Transfer the mixture to a separatory funnel.
Extraction: Extract the aqueous layer three times with DCM. Combine the organic layers.
Washing: Wash the combined organic layers sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution, and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by recrystallization or flash column chromatography to yield the pure N-alkyl benzenesulfonamide.
Protocol for Carbonic Anhydrase Inhibition Assay (Esterase Activity)
This protocol outlines a common method to determine the inhibitory potency (IC₅₀) of a compound against a specific CA isoform.
Materials:
Purified human Carbonic Anhydrase isoenzyme (e.g., hCA II or hCA IX)
HEPES buffer (pH 7.4)
4-Nitrophenyl acetate (NPA) as substrate
Test compound (dissolved in DMSO)
96-well microplate
Microplate reader (spectrophotometer)
Procedure:
Preparation: Prepare serial dilutions of the test compound in DMSO. Prepare solutions of the CA enzyme and NPA in the HEPES buffer.
Assay Setup: To the wells of a 96-well plate, add 140 µL of HEPES buffer.
Inhibitor Addition: Add 20 µL of the test compound solution to the sample wells. Add 20 µL of DMSO to the control wells.
Enzyme Addition: Add 20 µL of the CA enzyme solution to all wells.
Pre-incubation: Gently mix and incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.
Initiate Reaction: Add 20 µL of the NPA substrate solution to all wells to start the enzymatic reaction. The final volume in each well is 200 µL.
Measurement: Immediately begin monitoring the absorbance at 400 nm every 30 seconds for 10-15 minutes using a microplate reader. The rate of NPA hydrolysis to 4-nitrophenol results in an increase in absorbance.
Data Analysis:
Calculate the rate of reaction (slope of the absorbance vs. time curve) for each well.
Determine the percentage of inhibition for each concentration of the test compound relative to the control (DMSO) wells.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.
Conclusion and Future Perspectives
While 2-Bromo-4-chloro-N-ethylbenzene-1-sulfonamide itself is not a widely studied compound, its structure serves as an excellent model for understanding the critical role of halogenation in modern drug design. The comparative analysis reveals that its di-halogenated pattern, combining an ortho-bromo and a para-chloro substituent, aligns with structural motifs found in highly potent anticancer and enzyme-inhibiting sulfonamides.
The principles discussed—modulation of lipophilicity, metabolic stability, and target binding through halogenation—are universally applicable. The strategic placement of different halogens allows for fine-tuning of a molecule's properties, a process essential for optimizing lead compounds into clinical candidates. Future research should focus on the systematic synthesis and evaluation of di-halogenated sulfonamides with varying halogen combinations (e.g., Br/F, Cl/I) and substitution patterns to further explore the chemical space and uncover novel therapeutic agents with enhanced potency and selectivity.
References
Rehman, A. et al. (2014). Synthesis, Characterization and Antibacterial Activity of Halogenated Aryl Sulfonamides Derived from 2-Amino-4-chloroanisole. Molecules. Available at: [Link]
Semantic Scholar. (n.d.). Studies on synthesis of 2-bromobenzenesulfonyl chloride. Available at: [Link]
Google Patents. (2024). CN117551005A - A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives.
ResearchGate. (2024). Approved antitumor sulfonamide-containing drugs. Available at: [Link]
ResearchGate. (2014). Synthesis, Characterization and Antibacterial Activity of Halogenated Aryl Sulfonamides Derived from 2-Amino-4-chloroanisole. Available at: [Link]
Al-Said, M. S. et al. (2004). Acyl Sulfonamide Anti-Proliferatives: Benzene Substituent Structure−Activity Relationships for a Novel Class of Antitumor Agents. Journal of Medicinal Chemistry. Available at: [Link]
Supuran, C. T. (2002). Sulfonamides and sulfonylated derivatives as anticancer agents. Current Cancer Drug Targets. Available at: [Link]
Leśniewska, M. et al. (2022). A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. PMC. Available at: [Link]
MDPI. (2024). Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure. Available at: [Link]
Supuran, C. T. et al. (2003). Carbonic Anhydrase Inhibitors. Inhibition of Tumor-Associated Isozyme IX by Halogenosulfanilamide and Halogenophenylaminobenzolamide Derivatives. Journal of Medicinal Chemistry. Available at: [Link]
Various Authors. (n.d.). ANTIMICROBIAL SULFONAMIDE DRUGS. Univerzitet u Nišu. Available at: [Link]
ResearchGate. (2021). Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives as effective antimicrobial and antiproliferative agents. Available at: [Link]
ResearchGate. (2015). (PDF) Antimicrobial sulfonamide drugs. Available at: [Link]
ResearchGate. (2020). Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation. Available at: [Link]
PubMed. (2017). Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. Available at: [Link]
RSC Publishing. (2023). Novel sulfonamides unveiled as potent anti-lung cancer agents via tumor pyruvate kinase M2 activation. Available at: [Link]
PubMed. (2024). Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Available at: [Link]
ResearchGate. (2009). The role of sulfamide derivatives in medicinal chemistry: A patent review (2006-2008). Available at: [Link]
PubMed. (2009). The role of sulfamide derivatives in medicinal chemistry: a patent review (2006-2008). Available at: [Link]
RSC Publishing. (2019). Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. Available at: [Link]
SciSpace. (2015). Antimicrobial sulfonamide drugs. Available at: [Link]
Acta Pharmaceutica. (2016). SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Available at: [Link]
PubMed. (1986). Comparative pharmacokinetic study of four different sulfonamides in combination with trimethoprim in human volunteers. Available at: [Link]
Impactfactor. (2021). Synthesis and Biological Activity of New Sulfonamide Derivatives. Available at: [Link]
PubMed. (2017). N-acylsulfonamides: Synthetic routes and biological potential in medicinal chemistry. Available at: [Link]
MDPI. (2021). Chromene-Containing Aromatic Sulfonamides with Carbonic Anhydrase Inhibitory Properties. Available at: [Link]
Drug Design Org. (2005). Structure Activity Relationships. Available at: [Link]
MDPI. (2023). Halogen Bonding in Sulphonamide Co-Crystals: X···π Preferred over X···O/N?. Available at: [Link]
ResearchGate. (2013). (PDF) Three new aromatic sulfonamide inhibitors of carbonic anhydrases I, II, IV and XII. Available at: [Link]
Stanford Chemistry Department. (2017). Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. Available at: [Link]
PubMed. (2013). Three new aromatic sulfonamide inhibitors of carbonic anhydrases I, II, IV and XII. Available at: [Link]
PubMed. (2019). Novel halogenated sulfonamide biguanides with anti-coagulation properties. Available at: [Link]
PMC. (2021). Comparison of the Sulfonamide Inhibition Profiles of the β- and γ-Carbonic Anhydrases from the Pathogenic Bacterium Burkholderia pseudomallei. Available at: [Link]
Preprints.org. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Available at: [Link]
Journal of Medical Science. (2024). Introducing bromine to the molecular structure as a strategy for drug design. Available at: [Link]
SciSpace. (2020). Synthesis and biological activity of novel sulfonamides derivatives of various heterocyclic compounds. Available at: [Link]
ResearchGate. (2019). Effects of bromide on peracetic acid degradation of sulfonamide antibiotics. Available at: [Link]
Chemistry LibreTexts. (2015). Reactions of Acyl Chlorides with Primary Amines. Available at: [Link]
Royal Society of Chemistry. (2012). . Available at: [Link]
Karger. (1987). Clinical Pharmacokinetics of Sulfonamides and Their Metabolites. Available at: [Link]
PubMed. (2016). Chlorination and oxidation of sulfonamides by free chlorine: Identification and behaviour of reaction products by UPLC-MS/MS. Available at: [Link]
University of Massachusetts. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]
ACS Publications. (2012). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Available at: [Link]
Chemguide. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Available at: [Link]
Preprints.org. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Available at: [Link]